Cas no 942678-45-7 (1-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(furan-2-yl)methyl-5-phenyl-1H-pyrazole-3-carboxamide)

• Product Name: 1-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(furan-2-yl)methyl-5-phenyl-1H-pyrazole-3-carboxamide
• CAS No: 942678-45-7
• MF: C₁₉H₁₉N₃O₄S
• MW: 385.436863183975
• CID: 5942954
• PubChem ID: 22695260
• Update Time: 2025-07-15

1-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(furan-2-yl)methyl-5-phenyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(furan-2-yl)methyl-5-phenyl-1H-pyrazole-3-carboxamide
• 1-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(furan-2-ylmethyl)-5-phenyl-1H-pyrazole-3-carboxamide
• 942678-45-7
• 1-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-[(furan-2-yl)methyl]-5-phenyl-1H-pyrazole-3-carboxamide
• F2465-0222
• AKOS016328035
• AKOS002367827

• Inchi： 1S/C19H19N3O4S/c23-19(20-12-16-7-4-9-26-16)17-11-18(14-5-2-1-3-6-14)22(21-17)15-8-10-27(24,25)13-15/h1-7,9,11,15H,8,10,12-13H2,(H,20,23)
• InChI Key： GTSMHYXEQHKJAX-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)N1C(C2C=CC=CC=2)=CC(C(NCC2=CC=CO2)=O)=N1)(=O)=O

Computed Properties

• Exact Mass: 385.10962727g/mol
• Monoisotopic Mass: 385.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(furan-2-yl)methyl-5-phenyl-1H-pyrazole-3-carboxamide

Comprehensive Overview of 1-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(furan-2-yl)methyl-5-phenyl-1H-pyrazole-3-carboxamide (CAS No. 942678-45-7)

1-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(furan-2-yl)methyl-5-phenyl-1H-pyrazole-3-carboxamide (CAS No. 942678-45-7) is a structurally complex and pharmacologically significant compound that has garnered attention in the field of medicinal chemistry. This molecule features a unique combination of a pyrazole core, a furan moiety, and a sulfolane derivative, making it a subject of interest for researchers exploring novel therapeutic agents. Its intricate architecture suggests potential applications in drug discovery, particularly in targeting enzymes or receptors involved in inflammatory and metabolic pathways.

The compound's CAS No. 942678-45-7 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and databases. The presence of the 1,1-dioxo-1lambda6-thiolan-3-yl group introduces a sulfone functionality, which is known to enhance metabolic stability and bioavailability in drug candidates. Meanwhile, the furan-2-yl and phenyl substituents contribute to the molecule's aromatic character, potentially influencing its binding affinity to biological targets. These features align with current trends in drug design, where heterocyclic compounds are prioritized for their versatility and efficacy.

In recent years, the scientific community has shown growing interest in pyrazole-3-carboxamide derivatives due to their broad-spectrum biological activities. Searches for "pyrazole-based drug candidates" and "sulfone-containing therapeutics" have surged, reflecting the demand for innovative treatments. This compound's structural motifs resonate with these trends, positioning it as a promising candidate for further investigation. Its potential applications may extend to areas such as anti-inflammatory agents, kinase inhibitors, or metabolic modulators, though rigorous preclinical studies are necessary to validate these hypotheses.

From a synthetic chemistry perspective, the preparation of 1-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(furan-2-yl)methyl-5-phenyl-1H-pyrazole-3-carboxamide likely involves multi-step reactions, including amide coupling, cyclization, and functional group transformations. Researchers often seek optimization strategies for such syntheses, as evidenced by frequent queries like "efficient synthesis of complex heterocycles" or "green chemistry approaches for sulfone derivatives." Addressing these challenges could enhance the compound's accessibility for pharmacological studies.

The compound's physicochemical properties, such as solubility, logP, and stability, are crucial for its drug-likeness assessment. Computational modeling and ADMET predictions (Absorption, Distribution, Metabolism, Excretion, and Toxicity) are increasingly employed to evaluate such parameters early in the drug development pipeline. This aligns with the pharmaceutical industry's shift toward in silico screening methods to reduce costs and accelerate discovery timelines. Discussions around "AI in drug discovery" and "predictive modeling for small molecules" highlight the relevance of integrating advanced technologies in studying compounds like this.

While CAS No. 942678-45-7 is not yet widely documented in clinical trials, its structural analogs have demonstrated diverse biological activities. For instance, pyrazole-carboxamides are frequently explored as anticancer or antidiabetic agents, fueling curiosity about this specific derivative. The inclusion of a furan ring may further modulate its electronic properties, a topic often searched as "impact of heteroaromatic rings on drug activity." Such nuances underscore the importance of tailored molecular design in modern pharmacology.

In summary, 1-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(furan-2-yl)methyl-5-phenyl-1H-pyrazole-3-carboxamide represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its multifaceted structure addresses key questions in contemporary research, from scaffold diversification to targeted therapy development. As the scientific community continues to prioritize structure-activity relationship (SAR) studies and fragment-based drug design, compounds like this will remain at the forefront of innovation.